Cas no 126104-21-0 (5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)-)

• Product Name: 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)-
• CAS No: 126104-21-0
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 164095
• PubChem ID: 189900
• Update Time: 2025-04-19

5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione,6-(4-ethylphenyl)-
• 6-(4-ethylphenyl)-5H-pyrrolo(3,4-b)pyridine-5,7-dione
• 6-(4-ethylphenyl)pyrrolo[3,4-b]pyridine-5,7-dione
• 5H-Pyrrolo(3,4-b)pyridine-5,7-dione, 6-(4-ethylphenyl)-
• 6-(4-ethylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• 6-Epppd
• 126104-21-0
• 6-(4-ethylphenyl)-5h-pyrrolo[3,4-b]pyridine-5,7-dione
• DTXSID60155080

• Inchi： 1S/C15H12N2O2/c1-2-10-5-7-11(8-6-10)17-14(18)12-4-3-9-16-13(12)15(17)19/h3-9H,2H2,1H3
• InChI Key： KYJKSGHCNHOJDK-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2C(N1C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 449.9°Cat760mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.643
• PSA: 50.27